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Compound of Interest
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Cat. No.: B055162 Get Quote

Introduction

Modified methylaluminoxane (MMAO) is an organoaluminum compound that serves as a

crucial cocatalyst, primarily in the field of olefin polymerization.[1][2][3] It is a variation of

methylaluminoxane (MAO), modified by incorporating higher alkyl groups, such as isobutyl

groups, into its structure.[4] This modification enhances its solubility in hydrocarbon solvents

like heptane, a significant advantage over the often-gelatinous nature of MAO solutions.[4][5]

MMAO is synthesized through the controlled hydrolysis of a mixture of trialkylaluminums,

typically trimethylaluminum (TMA) and triisobutylaluminum (TIBA).[4][5] Like MAO, MMAO

plays a multifaceted role in catalysis: it activates metallocene and other single-site precatalysts,

acts as a scavenger for impurities, and stabilizes the active catalytic species.[2][3][6]

Applications in Catalysis

The primary application of MMAO is as a cocatalyst in single-site olefin polymerization.[1][2] It

is widely used with metallocene and other transition metal complexes to produce a variety of

polyolefins with well-defined microstructures.[7][8]

Polyolefin Synthesis: MMAO is instrumental in the production of high-density polyethylene

(HDPE), polyolefin elastomers (POE), polyolefin plastomers (POP), and ethylene propylene

diene monomer (EPDM) rubber.[9]

Enhanced Catalytic Activity: In many systems, MMAO demonstrates higher cocatalytic

activity compared to MAO. For instance, in ethylene polymerization using a zirconocene
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dichloride catalyst, MMAO can lead to significantly higher specific activity.[10]

Control of Polymer Properties: The use of MMAO can influence the molecular weight and

molecular weight distribution of the resulting polymer. For example, α-olefins can act as

chain transfer agents in the presence of MMAO and certain iron complexes, leading to

polymers with lower molecular weights and narrower distributions.[11]

Oligomerization: MMAO is also employed in the oligomerization of olefins, such as the

synthesis of allyl alcohol oligomers using oxovanadium(IV) complexes.[12]

Solvent and Alkyl Modification Effects: The choice of solvent and the specific alkyl

modification in MMAO can have dramatic effects on catalyst performance, including activity

and reactor fouling.[13] For example, MMAO supplied in isopentane has been observed to

give higher activity and lower fouling than the same type of MMAO in heptane.[13]

Mechanism of Action: Precatalyst Activation

MMAO activates single-site precatalysts, such as zirconocene dichloride (Cp₂ZrCl₂), through a

two-step process: alkylation and ionization.[3][4][6]

Alkylation: MMAO first alkylates the metal center of the precatalyst, replacing one or both

chloride ligands with methyl groups.

Ionization (Activation): Subsequently, MMAO abstracts a methyl group or another ligand from

the alkylated precatalyst. This generates a coordinatively unsaturated, electrophilic cationic

metal species, which is the active catalyst for olefin polymerization.[3][6] The resulting

MMAO-derived anion stabilizes this cationic active center, forming an ion pair.[3]

MMAO also functions as a scavenger, reacting with and neutralizing impurities like water and

oxygen that would otherwise deactivate the catalyst.[2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://patents.google.com/patent/US5041584A/en
https://pubmed.ncbi.nlm.nih.gov/36430872/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8836411/
http://web.uvic.ca/~mcindoe/423/NOVAProposal23November.pdf
http://web.uvic.ca/~mcindoe/423/NOVAProposal23November.pdf
https://en.wikipedia.org/wiki/Methylaluminoxane
https://pubs.acs.org/doi/pdf/10.1021/acs.macromol.7b01003
https://pmc.ncbi.nlm.nih.gov/articles/PMC5997399/
https://en.wikipedia.org/wiki/Methylaluminoxane
https://pmc.ncbi.nlm.nih.gov/articles/PMC5997399/
https://en.wikipedia.org/wiki/Methylaluminoxane
https://pubs.rsc.org/en/content/articlelanding/2023/nj/d3nj03877g/unauth
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precatalyst
(e.g., Cp₂ZrCl₂)

Alkylated Intermediate
(e.g., Cp₂Zr(CH₃)Cl)

Alkylation

MMAO

Scavenged Impurities

Scavenging

Active Cationic Catalyst
{[Cp₂ZrCH₃]⁺}

Ionization/
Abstraction MMAO-derived Anion

{[MMAO-Cl]⁻}Ion Pair Formation

Polymer

Polymerization

Impurities
(H₂O, O₂)

Olefin Monomer

Coordination

Click to download full resolution via product page

Mechanism of metallocene precatalyst activation by MMAO.

Quantitative Data Summary

The performance of MMAO as a cocatalyst can be quantified by parameters such as catalytic

activity and the properties of the resulting polymer. Below is a summary of representative data.
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Catalyst
System

Cocatalyst Al/Metal Ratio
Activity (kg
Polymer / mol
Metal · h)

Reference

L-Fe(acac)₃

(Ethylene

Oligomerization)

iBu-MMAO 1000 3430 - 3750 [14]

Cp₂ZrCl₂

(Ethylene

Polymerization)

iBu-MMAO 500 550 - 650 [14]

Zirconocene

Dichloride

(Ethylene

Polymerization)

MMAO - 18,000 - 570,000 [10]

Activity values can vary significantly based on specific reaction conditions such as temperature,

pressure, and monomer concentration.

Experimental Protocols
Protocol 1: Synthesis of Supported Modified Methylaluminoxane (MMAO)

This protocol describes a method for synthesizing MMAO that integrates its formation with

deposition onto a silica support, which can simplify the preparation of supported metallocene

catalysts.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pubs.rsc.org/en/content/articlelanding/2023/re/d2re00595f/unauth
https://pubs.rsc.org/en/content/articlelanding/2023/re/d2re00595f/unauth
https://patents.google.com/patent/US5041584A/en
https://www.benchchem.com/product/b055162?utm_src=pdf-body
https://caod.oriprobe.com/articles/8526331/Synthesis_of_Modified_Methylaluminoxane.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Charge 1L three-neck flask with
250 mL dry toluene.

Add 60g undehydrated silica gel
(containing ~12 wt% water).

Stir and cool mixture to -10°C
for 30 minutes.

Slowly add 90 mL of 2.0M
trimethylaluminum (TMA) in toluene

over 60 minutes at -10°C.

React under staged temperature profile:
-10°C for 1h
0°C for 1h

Ambient for 1h
40°C for 5h

Slowly add 60 mL of 2.0M
tri-isobutylaluminum (TIBA) in toluene

over 30 minutes at 40°C.

Stir and react at 40°C for 4 hours.

Remove toluene by vacuum pump
at 40°C.

Obtain free-flowing powder:
Supported MMAO

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare dMMAO solution
(e.g., by vacuum drying MMAO

and redissolving in toluene).

Charge 100 mL flask with
6.5 mL dMMAO solution

and 22.5 mL toluene.

Remove N₂ headspace and introduce
propylene (1 atm) at 0°C until

solution is saturated.

Initiate polymerization by adding
precatalyst (e.g., 7.4 mg Ti complex)

in 1.0 mL toluene.

Maintain steady stream of
propylene at 1 atm and 0°C.

Quench the reaction after
the desired time.

Isolate and purify the
polypropylene product.

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b055162#use-of-modified-methylaluminoxane-mmao-
in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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